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Compound of Interest

Compound Name: Xanthiazone

Cat. No.: B150639

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical plans for the handling
and disposal of Xanthiazone (CAS No. 212701-97-8). The following procedural guidance is
designed to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Physicochemical
Properties

Xanthiazone is a thiazinedione compound.[1] It is classified with the following hazards:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.

e Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.

» Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.

A summary of its key physicochemical properties is provided in the table below.
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Property Value Source

CAS Number 212701-97-8 DC Chemicals
Molecular Formula C11H13NOsS DC Chemicals
Molecular Weight 239.29 g/mol DC Chemicals
Appearance Solid DC Chemicals
Melting Point 159-161°C ChemicalBook

The parent compound, 2,4-
thiazolidinedione, is sparingly
soluble in water, methanol,
ethanol, DMSO, and diethyl
Solubility ether.[2] While specific data for Inferred from Thiazolidinedione
Xanthiazone is limited, it is
anticipated to have low
solubility in aqueous solutions
and greater solubility in

organic solvents like DMSO.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE for the
planned procedures. The following table outlines the minimum recommended PPE for handling

Xanthiazone.

. Hand Body Respiratory
Task Eye Protection . . .
Protection Protection Protection
NIOSH-approved
Weighing and Chemical safety Double-gloving N95 or higher
) ) o Laboratory coat )
Handling Solid goggles with nitrile gloves particulate
respirator
) ) Work in a
Handling Chemical safety o N )
) Nitrile gloves Laboratory coat certified chemical
Solutions goggles
fume hood
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Glove Selection:

Due to the lack of specific breakthrough time data for Xanthiazone, the use of double-gloving
with nitrile gloves is recommended for handling the solid form and solutions. If prolonged or
direct contact is anticipated, consider using a more robust glove, such as neoprene or butyl
rubber, over the inner nitrile glove. Always inspect gloves for any signs of degradation or
perforation before and during use. Change gloves immediately if contamination is suspected.

Respiratory Protection:

When handling powdered Xanthiazone outside of a containment system (e.g., a balance
enclosure), a NIOSH-approved N95 or higher-rated particulate respirator is mandatory to
prevent inhalation. For work with solutions, a certified chemical fume hood provides adequate
respiratory protection.

Operational Plan for Safe Handling

Adherence to the following step-by-step procedures is critical for minimizing exposure and
ensuring a safe working environment.

Engineering Controls

e Weighing: All weighing of powdered Xanthiazone must be conducted in a chemical fume
hood or a ventilated balance enclosure to control airborne particulates.

e Solution Preparation and Handling: All procedures involving solutions of Xanthiazone should
be performed in a certified chemical fume hood.

Procedural Steps for Handling Solid Xanthiazone

o Preparation: Designate a specific area for handling Xanthiazone. Cover the work surface
with absorbent bench paper.

« PPE: Don the appropriate PPE as outlined in the table above, including double gloves and a
particulate respirator.

e Weighing:
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[e]

Use the "tare method" to minimize powder dispersal.

o

Pre-weigh a sealed container on the analytical balance.

Transfer the container to the fume hood or ventilated enclosure.

[¢]

[¢]

Add the powdered Xanthiazone to the container.

Seal the container before removing it from the hood to re-weigh.

[e]

o Cleaning: After handling, decontaminate the work area by carefully wiping it down with a
damp cloth or paper towel. Dispose of all contaminated materials as hazardous waste.

Disposal Plan

Xanthiazone is classified as an acute and chronic aquatic hazard. All waste streams containing
Xanthiazone must be disposed of as hazardous chemical waste.

Waste Segregation and Collection

» Solid Waste: Collect all contaminated solid waste, including used PPE (gloves, bench paper,
etc.), in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect all agueous and organic solutions containing Xanthiazone in a
separate, sealed, and clearly labeled hazardous waste container. Do not mix with other
waste streams unless compatibility has been confirmed.

o Empty Containers: Empty containers that held Xanthiazone should be triple-rinsed with a
suitable solvent. The rinsate must be collected as hazardous waste. After triple-rinsing, the
container can be disposed of as regular laboratory glass or plastic waste.

Labeling and Storage

» All hazardous waste containers must be labeled with "Hazardous Waste," the full chemical
name "Xanthiazone," and a description of the contents (e.g., "Solid waste with
Xanthiazone," "Aqueous solution of Xanthiazone").
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» Store hazardous waste containers in a designated, well-ventilated area, away from
incompatible materials.

Experimental Protocol: Antifungal Susceptibility
Testing

Given Xanthiazone's known antifungal activity, a representative experimental protocol for
determining its minimum inhibitory concentration (MIC) against a fungal strain is provided
below. This is a general guideline and should be adapted based on the specific fungal species
and laboratory capabilities.

Broth Microdilution Method

This method is used to determine the lowest concentration of an antifungal agent that inhibits
the visible growth of a microorganism.

Materials:

Xanthiazone

Dimethyl sulfoxide (DMSO) for stock solution preparation

Fungal isolate (e.g., Candida albicans)

RPMI-1640 medium

Sterile 96-well microtiter plates

Spectrophotometer or plate reader
Procedure:

o Stock Solution Preparation: Prepare a stock solution of Xanthiazone in DMSO at a
concentration of 10 mg/mL.

e Inoculum Preparation: Culture the fungal isolate on an appropriate agar medium. Prepare a
standardized inoculum suspension in sterile saline to a concentration of approximately 1-5 x
108 CFU/mL.
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o Serial Dilutions: Perform a two-fold serial dilution of the Xanthiazone stock solution in RPMI-
1640 medium in the 96-well plate to achieve a range of final concentrations (e.g., 0.125 to 64

pg/mL).

 Inoculation: Add the fungal inoculum to each well to a final concentration of 0.5-2.5 x 103
CFU/mL.

e Controls: Include a positive control (fungal inoculum in medium without Xanthiazone) and a
negative control (medium only).

 Incubation: Incubate the plate at 35°C for 24-48 hours.

e MIC Determination: The MIC is the lowest concentration of Xanthiazone at which there is no
visible growth of the fungus. This can be determined visually or by measuring the optical
density at a specific wavelength (e.g., 530 nm).

Visual Workflow for PPE Selection

The following diagram illustrates the logical workflow for selecting the appropriate Personal
Protective Equipment when handling Xanthiazone.
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PPE Selection Workflow for Handling Xanthiazone

Start: Plan to Handle Xanthiazone

Identify Task:
- Weighing Solid
- Handling Solution

Solid Liquid

Weighing Solid Xanthiazone Handling Xanthiazone Solution

Work in Fume Hood or Work in a Certified
Ventilated Balance Enclosure Chemical Fume Hood

Required PPE:

- Chemical Goggles
- Double Nitrile Gloves
- Lab Coat
- N95/P100 Respirator

Required PPE:
- Chemical Goggles
- Nitrile Gloves
- Lab Coat

Proceed with Task Safely

Click to download full resolution via product page

Caption: PPE selection workflow for Xanthiazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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